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Compound of Interest

Compound Name: AM-92016 hydrochloride

Cat. No.: B2836953

An In-depth Review of the Chemical Structure, Properties, and Biological Activity of a Specific
Potassium Channel Blocker

This technical guide provides a comprehensive overview of AM-92016 hydrochloride, a potent
and specific blocker of the delayed rectifier potassium current (I_K).[1][2] This document is
intended for researchers, scientists, and drug development professionals interested in the
chemical characteristics, pharmacological properties, and potential therapeutic applications of
this compound.

Chemical Structure and Properties

AM-92016 hydrochloride is a synthetic molecule with the systematic IUPAC name N-[4-[3-[2-
(3,4-dichlorophenyl)ethyl-methylamino]-2-
hydroxypropoxy]phenyllmethanesulfonamide;hydrochloride.[1] Its chemical structure is
characterized by a methanesulfonamide group, a dichlorophenyl ethylamino moiety, and a
propanol backbone.

Table 1: Chemical Identifiers and Properties of AM-92016 Hydrochloride
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Identifier/Property Value Reference
N-[4-[3-[2-(3,4-
dichlorophenyl)ethyl-

IUPAC Name methylamino]-2- [1]
hydroxypropoxy]phenyllmetha
nesulfonamide;hydrochloride

CAS Number 133229-11-5 [2]

Molecular Formula C19H25CI3sN204S [1]

Molecular Weight 483.84 g/mol [2]
CN(CCC1=CC(=C(C=C1)CI)CI

SMILES )JCC(COC2=CC=C(C=C2)NS(= [1]
0)(=0)C)0.Cl
TXOARFPCQOBODS-

InChl Key [1]

UHFFFAOYSA-N

Table 2: Physicochemical Properties of AM-92016 Hydrochloride

Property Value Reference
Appearance White crystalline powder [3]

Purity >98% (HPLC) [2]
Solubility DMSO: 125 mg/mL (258.35

mM) (with sonication)

Water: 24.19 mg/mL

[2]

Storage

Store at 4°C, sealed, away
from moisture and light. For
long-term storage, -20°C is
recommended. In solvent,
store at -80°C for up to 6
months.

[1]
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Pharmacological Properties and Mechanism of
Action

AM-92016 hydrochloride is a specific blocker of the time-dependent delayed rectifier
potassium current (I_K), a crucial component in the repolarization phase of the cardiac action
potential.[2] By inhibiting this current, AM-92016 prolongs the action potential duration in
ventricular cells.[4] Notably, it is devoid of any B-adrenoceptor blocking activity, distinguishing it
from other potassium channel blockers like sotalol.[2]

The primary mechanism of action involves the direct blockade of the delayed rectifier
potassium channel (I_K), which restricts the outflow of potassium ions during repolarization.[1]
[5] This leads to a delay in membrane repolarization and an increase in the effective refractory
period of cardiac tissue.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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